Cas no 1361527-46-9 (2,4,6,6'-Tetrachloro-2'-(trifluoromethyl)biphenyl)

• Product Name: 2,4,6,6'-Tetrachloro-2'-(trifluoromethyl)biphenyl
• CAS No: 1361527-46-9
• MF: C₁₃H₅Cl₄F₃
• MW: 359.986010313034
• CID: 4993053
• Update Time: 2025-05-20

2,4,6,6'-Tetrachloro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,4,6,6'-Tetrachloro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H5Cl4F3/c14-6-4-9(16)12(10(17)5-6)11-7(13(18,19)20)2-1-3-8(11)15/h1-5H
• InChI Key： FBVKKNGKGABVJK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1C1C(=CC(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 324
• XLogP3: 6.9
• Topological Polar Surface Area: 0

Additional information on 2,4,6,6'-Tetrachloro-2'-(trifluoromethyl)biphenyl

Recent Advances in the Study of 2,4,6,6'-Tetrachloro-2'-(trifluoromethyl)biphenyl (CAS: 1361527-46-9)

The compound 2,4,6,6'-Tetrachloro-2'-(trifluoromethyl)biphenyl (CAS: 1361527-46-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This polychlorinated biphenyl (PCB) derivative, characterized by its unique trifluoromethyl substitution, exhibits distinct chemical properties that make it a subject of interest for both environmental and medicinal applications. Recent studies have focused on its synthesis, reactivity, and potential biological activities, shedding light on its multifaceted role in modern science.

One of the key areas of research has been the environmental impact of 2,4,6,6'-Tetrachloro-2'-(trifluoromethyl)biphenyl. Due to its structural similarity to other PCBs, which are known for their persistence and bioaccumulation, this compound has been investigated for its environmental fate and toxicity. A 2023 study published in Environmental Science & Technology demonstrated that the trifluoromethyl group alters the compound's degradation pathways, making it less persistent in aquatic environments compared to traditional PCBs. This finding has important implications for environmental risk assessments and regulatory policies.

In the pharmaceutical domain, 2,4,6,6'-Tetrachloro-2'-(trifluoromethyl)biphenyl has shown promise as a scaffold for drug development. Researchers have explored its potential as a modulator of aryl hydrocarbon receptor (AhR) signaling, a pathway implicated in various diseases, including cancer and autoimmune disorders. A recent Journal of Medicinal Chemistry article highlighted the compound's ability to selectively inhibit AhR activation, suggesting its utility in designing novel therapeutics. The study employed molecular docking and in vitro assays to elucidate the binding interactions, providing a foundation for future structure-activity relationship (SAR) studies.

Another notable advancement is the development of efficient synthetic routes for 2,4,6,6'-Tetrachloro-2'-(trifluoromethyl)biphenyl. Traditional methods often yielded low purity and required harsh conditions, but a 2024 paper in Organic Letters introduced a palladium-catalyzed cross-coupling approach that significantly improved yield and scalability. This methodological innovation not only facilitates further research but also opens doors for industrial-scale production, should the compound prove viable for commercial applications.

Despite these promising developments, challenges remain. The compound's potential toxicity and environmental persistence warrant thorough investigation, particularly in long-term exposure scenarios. Additionally, its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), are yet to be fully characterized. Future research directions may include in vivo studies to assess efficacy and safety, as well as the exploration of derivatives to optimize biological activity and reduce adverse effects.

In conclusion, 2,4,6,6'-Tetrachloro-2'-(trifluoromethyl)biphenyl (CAS: 1361527-46-9) represents a compelling case study at the intersection of environmental chemistry and drug discovery. Its unique structural features and emerging biological activities position it as a valuable tool for scientific inquiry, with potential applications ranging from environmental remediation to targeted therapy. Continued interdisciplinary collaboration will be essential to unlock its full potential and address the remaining knowledge gaps.